![molecular formula C14H14INO3S2 B4232922 3-iodo-4-methoxy-N-[2-(methylthio)phenyl]benzenesulfonamide](/img/structure/B4232922.png)
3-iodo-4-methoxy-N-[2-(methylthio)phenyl]benzenesulfonamide
Overview
Description
3-iodo-4-methoxy-N-[2-(methylthio)phenyl]benzenesulfonamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic properties. This compound belongs to the class of sulfonamides, which are known for their antibacterial and antifungal activities. However, this particular compound has been studied for its anticancer properties.
Mechanism of Action
The mechanism of action of 3-iodo-4-methoxy-N-[2-(methylthio)phenyl]benzenesulfonamide involves the inhibition of tubulin polymerization, which is necessary for cell division. This compound binds to the colchicine-binding site on tubulin, which disrupts microtubule formation and leads to cell cycle arrest and apoptosis.
Biochemical and Physiological Effects:
In addition to its anticancer properties, this compound has been shown to have anti-inflammatory and antiviral activities. It has also been studied for its potential to inhibit the growth of pathogenic bacteria and fungi.
Advantages and Limitations for Lab Experiments
One of the advantages of using 3-iodo-4-methoxy-N-[2-(methylthio)phenyl]benzenesulfonamide in lab experiments is its specificity towards tubulin, which makes it a promising candidate for cancer therapy. However, the compound has limited solubility in water, which can make it difficult to work with in certain experiments.
Future Directions
There are several future directions for the study of 3-iodo-4-methoxy-N-[2-(methylthio)phenyl]benzenesulfonamide. One direction is to investigate its potential as a combination therapy with other anticancer drugs. Another direction is to study its effects on cancer stem cells, which are known to be resistant to conventional chemotherapy. Additionally, the compound could be modified to improve its solubility and bioavailability, which would make it more suitable for clinical use.
In conclusion, this compound is a promising compound for cancer therapy due to its specificity towards tubulin and its potential to inhibit angiogenesis. Further research is needed to fully understand its therapeutic properties and to develop it into a viable clinical treatment.
Scientific Research Applications
3-iodo-4-methoxy-N-[2-(methylthio)phenyl]benzenesulfonamide has been studied extensively for its anticancer properties. It has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and prostate cancer cells. This compound has also been studied for its potential to inhibit angiogenesis, which is the formation of new blood vessels that supply nutrients to tumors.
Properties
IUPAC Name |
3-iodo-4-methoxy-N-(2-methylsulfanylphenyl)benzenesulfonamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H14INO3S2/c1-19-13-8-7-10(9-11(13)15)21(17,18)16-12-5-3-4-6-14(12)20-2/h3-9,16H,1-2H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RJFRPAULKNKJRW-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)S(=O)(=O)NC2=CC=CC=C2SC)I | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H14INO3S2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
435.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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